Cas no 55502-61-9 (2-CYANO-3-(3,4-DIMETHOXYPHENYL)-PROPIONIC ACID)

• Product Name: 2-CYANO-3-(3,4-DIMETHOXYPHENYL)-PROPIONIC ACID
• CAS No: 55502-61-9
• MF: C₁₂H₁₃NO₄
• MW: 235.235923528671
• MDL: MFCD09800427
• CID: 944041
• PubChem ID: 14817981
• Update Time: 2025-05-24

2-CYANO-3-(3,4-DIMETHOXYPHENYL)-PROPIONIC ACID Chemical and Physical Properties

Names and Identifiers

• 2-CYANO-3-(3,4-DIMETHOXYPHENYL)-PROPIONIC ACID
• 2-cyano-3-(3,4-dimethoxyphenyl)propanoic acid
• 2-Cyan-3-(3,4-dimethoxy-phenyl)-propionsaeure
• 2-CYANO-3-(3,4-DIMETHOXYPHENYL)-PROPANOIC ACID
• 2-cyano-3-(3,4-dimethoxyphenyl)propionic acid
• 3.4-Dimethoxy-benzylcyanessigsaeure
• DTXSID80564377
• MFCD09800427
• AKOS022221704
• A923891
• 55502-61-9
• SY047920

• MDL： MFCD09800427
• Inchi： 1S/C12H13NO4/c1-16-10-4-3-8(6-11(10)17-2)5-9(7-13)12(14)15/h3-4,6,9H,5H2,1-2H3,(H,14,15)
• InChI Key： KKZDZTIKRNEPQG-UHFFFAOYSA-N
• SMILES： O(C)C1=C(C=CC(=C1)CC(C#N)C(=O)O)OC

Computed Properties

• Exact Mass: 235.08400
• Monoisotopic Mass: 235.08445790g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 309
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 79.6Ų

Experimental Properties

• PSA: 79.55000
• LogP: 1.47068

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids Phenylpropanoic acids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids

Additional information on 2-CYANO-3-(3,4-DIMETHOXYPHENYL)-PROPIONIC ACID

Recent Advances in the Study of 2-CYANO-3-(3,4-DIMETHOXYPHENYL)-PROPIONIC ACID (CAS: 55502-61-9)

The compound 2-CYANO-3-(3,4-DIMETHOXYPHENYL)-PROPIONIC ACID (CAS: 55502-61-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its cyano and dimethoxyphenyl functional groups, exhibits unique chemical properties that make it a promising candidate for various therapeutic applications. Recent studies have explored its potential as a key intermediate in the synthesis of bioactive molecules, as well as its direct pharmacological effects.

A 2023 study published in the Journal of Medicinal Chemistry investigated the role of 2-CYANO-3-(3,4-DIMETHOXYPHENYL)-PROPIONIC ACID in modulating inflammatory pathways. The researchers utilized in vitro assays to demonstrate its inhibitory effects on pro-inflammatory cytokines, suggesting its potential as an anti-inflammatory agent. The study also highlighted the compound's stability and bioavailability, which are critical factors for further drug development.

Another significant advancement was reported in a 2024 paper in Bioorganic & Medicinal Chemistry Letters, where the compound was employed as a building block for the synthesis of novel kinase inhibitors. The researchers successfully derivatized 2-CYANO-3-(3,4-DIMETHOXYPHENYL)-PROPIONIC ACID to produce a series of compounds with enhanced selectivity for specific kinase targets. This work underscores the versatility of the molecule in medicinal chemistry applications.

In addition to its pharmacological potential, recent research has also focused on the environmental and safety aspects of 2-CYANO-3-(3,4-DIMETHOXYPHENYL)-PROPIONIC ACID. A 2023 environmental toxicology study evaluated its biodegradability and ecotoxicological profile, concluding that the compound poses minimal environmental risk when handled under standard laboratory conditions. These findings are crucial for ensuring sustainable use in industrial and research settings.

Looking ahead, ongoing clinical trials are expected to further elucidate the therapeutic potential of 2-CYANO-3-(3,4-DIMETHOXYPHENYL)-PROPIONIC ACID and its derivatives. Preliminary results from Phase I trials indicate favorable safety profiles, paving the way for more extensive Phase II studies. The compound's unique chemical structure and demonstrated bioactivity position it as a valuable asset in the development of next-generation pharmaceuticals.